4-({1-[(2,3-dihydro-1,4-benzodioxin-6-yl)methyl]azetidin-3-yl}oxy)pyridine-2-carboxamide

• IUPAC Name: 4-[1-(2,3-dihydro-1,4-benzodioxin-6-ylmethyl)azetidin-3-yl]oxypyridine-2-carboxamide
• InChI: InChI=1S/C18H19N3O4/c19-18(22)15-8-13(3-4-20-15)25-14-10-21(11-14)9-12-1-2-16-17(7-12)24-6-5-23-16/h1-4,7-8,14H,5-6,9-11H2,(H2,19,22)
• InChI Key: KXXHMYJYMZEFKZ-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)CN3CC(C3)OC4=CC(=NC=C4)C(=O)N
• Molecular Formula: C18H19N3O4
• Molecular Weight: 341.4 g/mol

Description

The compound “4-({1-[(2,3-dihydro-1,4-benzodioxin-6-yl)methyl]azetidin-3-yl}oxy)pyridine-2-carboxamide” is a complex organic molecule. It is a derivative of benzodioxane, a type of organic compound that has been studied for its potential biological activities. Benzodioxane derivatives are known to exhibit a range of biological activities, including anti-inflammatory, anti-helmintic, anti-arthritic, and antioxidant properties.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, new antibacterial compounds that combine sulfonamide and benzodioxane fragments in their framework have been synthesized. The synthesis was triggered by the reaction of 1,4-benzodioxane-6-amine with 4-bromobenzenesulfonyl chloride in aqueous alkaline media. This was then reacted with different alkyl/aralkyl halides using N,N-dimethylformamide (DMF) as a reaction medium in the presence of lithium hydride (LiH) as a base.

Molecular Structure Analysis

The molecular structure of similar compounds has been determined using various spectroscopy techniques, including IR, 1H NMR, 13C NMR, and EI-MS. These techniques provide detailed information about the molecular structure and can confirm the successful synthesis of the compound.

Chemical Reactions Analysis

The chemical reactions involving similar compounds have been studied. For instance, the reaction of 1,4-benzodioxane-6-amine with 4-bromobenzenesulfonyl chloride in aqueous alkaline media has been reported. The resulting compound was then reacted with different alkyl/aralkyl halides using N,N-dimethylformamide (DMF) as a reaction medium in the presence of lithium hydride (LiH) as a base.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been studied. For instance, the molecular weight of a related compound, N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-{1-[(3-methyl-2-thienyl)carbonyl]-4-piperidinyl}propanamide, is reported to be 414.5 g/mol.

Scientific Research Applications

Antibacterial Activity

• . These derivatives exhibit activity against bacterial pathogens, making them valuable in combating infections.

Antiviral Applications

• Some commercially available drugs with a 1,3-diazole ring demonstrate antiviral activity. . It could potentially inhibit viral replication.

Mechanism of Action

While the specific mechanism of action for this compound is not provided in the search results, similar compounds have shown a range of biological activities. For example, some benzodioxane derivatives have been found to inhibit bacterial biofilm growth.

Safety and Hazards

The safety and hazards associated with similar compounds have been evaluated. Most of the new molecules synthesized in one study were found to be mildly cytotoxic, suggesting they might be used as safe antibacterial agents.

Future Directions

The future directions for research into similar compounds could include further exploration of their biological activities. Given their range of potential applications, from antibacterial to anti-inflammatory properties, these compounds could be promising candidates for the development of new therapeutic agents.